Cas no 2094609-01-3 (2-(4-methoxyphenyl)piperazine dihydrochloride)

• Product Name: 2-(4-methoxyphenyl)piperazine dihydrochloride
• CAS No: 2094609-01-3
• CID: 4637407
• Update Time: 2025-05-24

2-(4-methoxyphenyl)piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)piperazine dihydrochloride

Additional information on 2-(4-methoxyphenyl)piperazine dihydrochloride

2-(4-Methoxyphenyl)Piperazine Dihydrochloride: A Comprehensive Overview

2-(4-Methoxyphenyl)Piperazine Dihydrochloride, also known by its CAS number CAS No. 2094609-01-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities and potential applications in drug development.

The molecular structure of 2-(4-Methoxyphenyl)Piperazine Dihydrochloride consists of a piperazine ring, a six-membered saturated ring with two nitrogen atoms, substituted at the 2-position with a 4-methoxyphenyl group. The methoxy group (-OCH3) attached to the phenyl ring introduces electron-donating properties, which can influence the compound's reactivity and pharmacokinetic profile. The dihydrochloride salt form indicates that the compound exists as a zwitterionic structure, which is common for piperazine derivatives due to their basic nature.

Recent studies have highlighted the potential of 2-(4-Methoxyphenyl)Piperazine Dihydrochloride in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. For instance, research has shown that this compound exhibits anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, its ability to modulate neurotransmitter systems makes it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In terms of synthesis, several methods have been reported for the preparation of 2-(4-Methoxyphenyl)Piperazine Dihydrochloride. One common approach involves the nucleophilic substitution reaction between 4-methoxyaniline and an appropriate alkylating agent in the presence of a base. The reaction conditions are optimized to ensure high yield and purity of the final product. The dihydrochloride salt is typically formed by treating the free base with hydrochloric acid, followed by crystallization or lyophilization.

The physicochemical properties of 2-(4-Methoxyphenyl)Piperazine Dihydrochloride are critical for its application in pharmaceutical formulations. Its solubility in water and various organic solvents, along with its stability under different storage conditions, has been extensively studied. These studies have shown that the compound is stable under normal storage conditions but may degrade under extreme pH or temperature conditions.

From a pharmacokinetic perspective, 2-(4-Methoxyphenyl)Piperazine Dihydrochloride demonstrates moderate absorption and distribution properties in preclinical models. Its bioavailability is influenced by factors such as the formulation type and administration route. Recent research has focused on improving its bioavailability through the development of novel drug delivery systems, such as nanoparticles and liposomes.

In conclusion, 2-(4-Methoxyphenyl)Piperazine Dihydrochloride, with its unique chemical structure and diverse biological activities, holds great promise in various therapeutic areas. Continued research into its synthesis, pharmacokinetics, and biological effects will undoubtedly pave the way for its clinical application in the near future.